Cas no 894017-92-6 (N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide)

• Product Name: N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide
• CAS No: 894017-92-6
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 5512114
• Update Time: 2025-06-29

N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-fluorophenyl)-N-[2-[4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-yl]ethyl]oxamide
• N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

• Inchi： 1S/C21H20FN3O2S/c1-13-5-3-6-15(11-13)21-24-14(2)18(28-21)9-10-23-19(26)20(27)25-17-8-4-7-16(22)12-17/h3-8,11-12H,9-10H2,1-2H3,(H,23,26)(H,25,27)
• InChI Key： SZOBKBCMQUUTIV-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2=CC=CC(C)=C2)=NC=1C)(=O)C(NC1=CC=CC(F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide

Introduction to N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894017-92-6)

N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 894017-92-6, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a combination of aromatic rings, heterocyclic moieties, and amide functionalities, makes it a subject of intense study for potential therapeutic applications.

The molecular framework of N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide is characterized by its complex arrangement of atoms. The presence of a 3-fluorophenyl group introduces a fluorine atom into the aromatic ring, which can influence the electronic properties and reactivity of the molecule. Additionally, the 1,3-thiazole ring is a well-known pharmacophore that is frequently found in bioactive compounds. The ethyl chain extending from the thiazole ring further enhances the compound's structural complexity and potential for interaction with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate thiazole scaffolds. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide with a 4-methylphenyl group and a 3-methylphenyl group on the ethyl chain suggests that it may exhibit unique biological activities compared to simpler thiazole derivatives.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of fluorine and methyl groups in its structure can modulate its binding affinity to various biological targets. This has led to investigations into its potential applications in treating neurological disorders, where modulation of neurotransmitter activity is often required. Preliminary studies have suggested that this compound may interact with receptors and enzymes involved in neurotransmission, making it a candidate for further development.

The synthesis of N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. The use of palladium-catalyzed cross-coupling reactions has been particularly valuable in forming the carbon-carbon bonds that define its core structure. Additionally, protecting group strategies have been employed to ensure the selective functionalization of different parts of the molecule.

From a computational chemistry perspective, the study of N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide has provided insights into its molecular interactions. Molecular dynamics simulations have been used to explore how this compound might bind to biological targets such as enzymes and receptors. These simulations have helped researchers understand the key interactions that drive binding affinity and selectivity. Furthermore, quantum mechanical calculations have been employed to elucidate the electronic structure of the molecule, which is crucial for understanding its reactivity and biological activity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how quickly it is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. In vitro studies have been conducted to evaluate its solubility, stability, and permeability through biological membranes. These studies are critical for predicting how well it might perform in vivo and for guiding optimization efforts aimed at improving its pharmacokinetic profile.

In conclusion, N'-(3-fluorophenyl)-N-{2-4-methyl-2-(3-methylphenyl)-1,3-thiazol-5-ylethyl}ethanediamide (CAS No. 894017-92-6) represents an intriguing compound with significant potential in pharmaceutical research. Its complex structure and unique functional groups make it a valuable tool for studying biological mechanisms and developing new therapeutic agents. As research continues to uncover more about its properties and applications, this compound is likely to play an important role in future drug discovery efforts.